Cas no 2105954-72-9 (ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate)

• Product Name: ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate
• CAS No: 2105954-72-9
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 6526144
• PubChem ID: 132576838
• Update Time: 2025-05-19

ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate
• 4H-Pyrido[1,2-a]pyrimidine-3-acetic acid, α,4-dioxo-, ethyl ester

• Inchi： 1S/C12H10N2O4/c1-2-18-12(17)10(15)8-7-13-9-5-3-4-6-14(9)11(8)16/h3-7H,2H2,1H3
• InChI Key： LXMFQKHZDBWLTA-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C(C(=O)C(OCC)=O)=CN=2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 388.1±52.0 °C(Predicted)
• pka: 0.59±0.50(Predicted)

Additional information on ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate

Introduction to Ethyl 2-Oxo-2-{4-Oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate (CAS No. 2105954-72-9)

Ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate, identified by its CAS number 2105954-72-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate features a pyridopyrimidine core, which is a fused heterocyclic system consisting of a pyridine ring and a pyrimidine ring. This particular arrangement of nitrogen-containing rings makes it a promising scaffold for the development of novel bioactive molecules. The presence of an acetic acid ethyl ester group at the 2-position and an oxo group at the 4-position further enhances its potential as a pharmacophore.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridopyrimidine derivatives. These compounds have shown promise in various preclinical studies as potential inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The< strong>4H-pyrido1,2-apyrimidin-3-yl moiety in the molecular structure of ethyl 2-oxo-2-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetate is particularly noteworthy, as it has been implicated in several bioactive scaffolds that exhibit significant biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The< strong>pyridopyrimidine core is known to interact with various biological targets, including kinases, proteases, and other enzymes that play critical roles in cellular signaling pathways. By modifying different parts of the molecule, researchers can fine-tune its binding properties to achieve higher specificity and efficacy.

The< strong>CAS number 2105954-72 provides a unique identifier for this compound, ensuring that it can be accurately tracked and referenced in scientific literature and patents. This standardized identification system is crucial for maintaining consistency in research and development efforts across different laboratories and institutions.

Recent studies have highlighted the importance of< strong>ethyl 2-oxo-substituted compounds in medicinal chemistry. The acetic acid ethyl ester group in this molecule not only contributes to its structural complexity but also offers opportunities for further functionalization. This flexibility allows chemists to explore various derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties.

The< strong>pyrido1,2-aprymidin-3yl moiety is particularly interesting because it has been shown to interact with biological targets in multiple ways. For instance, it can form hydrogen bonds with polar residues in proteins, thereby stabilizing the binding interface. Additionally, the nitrogen atoms in this moiety can participate in coordination interactions with metal ions, which are often essential for enzyme function.

In conclusion, ethyl 2-oxyo-{4-oxyo-H-pyrido1,2-aprymidin-3-yloxyacetate} (CAS No. 2105954-72-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.